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Compound of Interest

Compound Name: Methyl chlorosulfonate

Cat. No.: B042958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl chlorosulfonate (CH₃ClO₃S) is a highly reactive and versatile reagent in organic

synthesis, primarily utilized for its potent methylating and sulfonylating capabilities. Its unique

structure, featuring both a labile methyl group and a reactive chlorosulfonyl moiety, allows for

the efficient introduction of methyl and sulfonyl groups into a wide range of organic molecules.

This technical guide provides an in-depth overview of the physicochemical properties, core

reactivity, synthetic applications, and experimental considerations of methyl chlorosulfonate.

Detailed experimental protocols, quantitative data, and safety guidelines are presented to

facilitate its effective and safe use in research and development, particularly within the

pharmaceutical and agrochemical industries.

Physicochemical and Spectroscopic Data
Methyl chlorosulfonate is a colorless to yellowish liquid with a pungent odor.[1] It is known for

its high reactivity, especially towards nucleophiles, and its sensitivity to moisture.[2] Below is a

summary of its key physical, chemical, and spectroscopic properties.

Table 1: Physicochemical and Toxicity Data for Methyl Chlorosulfonate
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Property Value Reference(s)

CAS Number 812-01-1 [3]

Molecular Formula CH₃ClO₃S [3]

Molecular Weight 130.55 g/mol [3]

Appearance Colorless to yellowish liquid [1]

Odor Pungent [2]

Density 1.557 g/cm³ [3]

Melting Point -70 °C [3]

Boiling Point 132 °C [3]

Flash Point 34 °C [3]

Solubility

Soluble in alcohol, chloroform,

carbon tetrachloride;

Decomposes in water.

[2]

Toxicity Summary

Highly toxic by ingestion and

inhalation; strong irritant to skin

and eyes.[2] Suspected

carcinogen.[1] No specific

LD50 data is readily available.

[1]

[1][2]

Table 2: Spectroscopic Data for Methyl Chlorosulfonate
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Spectrum Type Characteristic Peaks Reference(s)

¹H NMR
Predicted singlet for the methyl

(CH₃) protons.
[3]

¹³C NMR
Predicted single resonance for

the methyl (CH₃) carbon.
[3]

IR

Strong absorptions expected

for S=O stretching (approx.

1120-1160 cm⁻¹) and C-H

bending (approx. 1450 cm⁻¹).

[4]

Core Reactivity and Synthetic Pathways
The utility of methyl chlorosulfonate stems from two primary modes of reactivity: acting as an

electrophilic methyl source or as a precursor for sulfonation. Nucleophilic attack can occur at

either the methyl carbon, displacing the chlorosulfate anion, or at the sulfur atom, displacing

the chloride ion.
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Starting Material

Reaction Pathways

Product Classes

Methyl Chlorosulfonate
(CH₃OSO₂Cl)

Pathway A:
Methylation

Attack at CH₃

Pathway B:
Sulfonylation

Attack at SO₂

Methylated Products
(R-CH₃)

Sulfonated Products
(R-SO₂-R')

Nucleophile (Nu:⁻)

CH₃OSO₂Cl

Methyl Ether
(R-OCH₃)

Methylated Amine
(R₂NCH₃)

Methyl Ester
(R-COOCH₃)

Alcohol/Phenol
(R-OH)

Amine
(R₂NH)

Carboxylic Acid
(R-COOH)
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Reactants

Intermediate Formation Product
CH₃OSO₂Cl

Sulfamoyl Chloride
(Intermediate)

Displacement of Cl⁻
by Amine

Primary/Secondary
Amine (R₂NH)

Sulfonamide
(R₂NSO₂OCH₃)

Rearrangement or
Further Reaction

Handling Methyl
Chlorosulfonate

Wear Full PPE:
- Gloves (Butyl)

- Goggles & Face Shield
- Lab Coat

Work in Certified
Chemical Fume Hood

Store in Cool, Dry Place
Away from Water Spill Occurs Personnel Exposure Procedure Complete

Absorb with Inert Material
(e.g., Vermiculite)

Administer First Aid
(Flush Area, Fresh Air)

Dispose as
Hazardous Waste

Seek Immediate
Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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